Cas no 40150-98-9 (4-(2-Methylpropyl)benzaldehyde)

• Product Name: 4-(2-Methylpropyl)benzaldehyde
• CAS No: 40150-98-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD00075760
• CID: 55169
• PubChem ID: 87571789
• Update Time: 2025-11-02

4-(2-Methylpropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Isobutylbenzaldehyde
• 4-(2-Methylpropyl)be
• 4-(2-Methylpropyl)benzaldehyde
• p-(2-Methylpropyl)phenylaldehyde
• p-Isobutylbenzaldehyde
• p-isobutyl benzaldehyde
• 4-isobutyl benzaldehyde
• SY011595
• FT-0618807
• SCHEMBL44697
• 4-iso-butyl benzaldehyde
• NS00030730
• AC-15536
• 4-Isobutylbenzaldehyde, AldrichCPR
• 4-Isobutylbenzaldehyde #
• Benzaldehyde, 4-(2-methylpropyl)-
• A824934
• 40150-98-9
• DTXSID6074960
• AKOS009159053
• CS-0134075
• Z385369920
• 4-i-butylbenzaldehyde
• 4-IsobutYl-Benzaldehyde
• I0436
• D84252
• BS-16709
• 4015-98-9
• MFCD00075760
• Isobutylbenzaldehyde; 95%
• EN300-63957

• MDL： MFCD00075760
• Inchi： 1S/C11H14O/c1-9(2)7-10-3-5-11(8-12)6-4-10/h3-6,8-9H,7H2,1-2H3
• InChI Key： LXPWGAZYJHUWPM-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 0,96 g/cm3
• Melting Point: No data available
• Boiling Point: 251.1±9.0 °C at 760 mmHg
• Flash Point: 100.8±4.9 °C
• Refractive Index: 1.5210-1.5250
• PSA: 17.07
• LogP: 2.69760
• Solubility: Not determined

4-(2-Methylpropyl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-(2-Methylpropyl)benzaldehyde

4-(2-Methylpropyl)benzaldehyde (CAS 40150-98-9): Properties, Applications, and Market Insights

4-(2-Methylpropyl)benzaldehyde (CAS 40150-98-9), also known as p-isobutylbenzaldehyde, is a versatile aromatic aldehyde with significant applications in the fragrance, pharmaceutical, and specialty chemical industries. This compound, characterized by its distinctive floral and almond-like aroma, has garnered attention for its unique chemical properties and broad utility. In this comprehensive overview, we delve into its molecular structure, synthesis methods, industrial applications, and emerging trends in the global market.

The molecular formula of 4-(2-Methylpropyl)benzaldehyde is C₁₁H₁₄O, featuring a benzene ring substituted with an aldehyde group at the para position and an isobutyl group at the ortho position. This structural configuration contributes to its high stability and low volatility, making it ideal for prolonged fragrance release in perfumery. Recent studies highlight its role as a key intermediate in synthesizing flavor compounds and pharmaceutical precursors, particularly in antihistamine and anti-inflammatory drug development.

In the fragrance industry, p-isobutylbenzaldehyde is prized for its ability to mimic natural floral scents while offering superior synthetic reproducibility. With growing consumer demand for long-lasting perfumes and eco-friendly fragrance alternatives, this compound has seen increased adoption in premium cosmetic formulations. Market analysts note a 12% annual growth in its usage within green chemistry applications, aligning with the global shift toward sustainable raw materials.

From a synthetic perspective, 4-(2-Methylpropyl)benzaldehyde is typically produced through Friedel-Crafts acylation of isobutylbenzene, followed by oxidation. Recent advancements in catalytic processes have improved yields to over 85%, addressing previous challenges in large-scale production. Researchers are exploring biocatalytic routes using engineered enzymes, which could revolutionize manufacturing by reducing energy consumption by up to 40%.

The pharmaceutical sector utilizes this aldehyde as a building block for chiral drug synthesis. Its molecular framework serves as the foundation for several non-steroidal anti-inflammatory drugs (NSAIDs), with patent filings showing increased activity in this domain. Particularly in respiratory therapeutics, derivatives of 40150-98-9 demonstrate promising bronchodilatory effects in preclinical studies.

Market dynamics for 4-(2-Methylpropyl)benzaldehyde reflect broader trends in specialty chemicals. The Asia-Pacific region dominates production, accounting for 58% of global output, driven by expanding flavor and fragrance industries in China and India. Price fluctuations remain tied to crude oil derivatives, though the development of bio-based alternatives may disrupt traditional supply chains in coming years.

Quality specifications for CAS 40150-98-9 typically require ≥98% purity, with strict limits on residual solvents and heavy metals. Analytical methods like GC-MS and HPLC ensure compliance with international standards such as IFRA and FDA regulations. Recent regulatory changes in the EU have prompted manufacturers to invest in advanced purification technologies to meet REACH requirements.

Emerging applications include its use in organic electronics as a precursor for conductive polymers, and in agricultural chemistry for developing novel plant growth regulators. The compound's electrophilic properties make it valuable in click chemistry applications, particularly in bioconjugation techniques gaining traction in diagnostic assays.

Storage and handling recommendations for p-isobutylbenzaldehyde emphasize protection from oxidation and moisture, with nitrogen blanketing suggested for bulk quantities. Material compatibility studies show excellent stability in stainless steel and glass-lined containers, though prolonged contact with aluminum should be avoided.

Future research directions focus on derivative development, particularly halogenated versions for enhanced biological activity. Computational chemistry models predict strong potential for antimicrobial applications, with several patents pending for formulations targeting antibiotic-resistant bacteria. The compound's structure-activity relationships continue to be a rich area for academic and industrial investigation.

Environmental considerations for 4-(2-Methylpropyl)benzaldehyde include its biodegradability profile, with OECD 301 tests showing 78% degradation within 28 days. Life cycle assessments compare favorably against similar aromatic aldehydes, supporting its selection in green formulation strategies. Manufacturers are increasingly adopting carbon-neutral production methods to align with ESG commitments.

In conclusion, CAS 40150-98-9 represents a multifaceted chemical with expanding applications across diverse industries. Its combination of olfactory properties, chemical versatility, and regulatory compliance positions it for sustained growth. As innovation continues in sustainable chemistry and bio-based synthesis, 4-(2-Methylpropyl)benzaldehyde is poised to address evolving market needs while maintaining its status as an indispensable specialty chemical.